Cas no 900013-69-6 (5-amino-1-[(4-fluorophenyl)methyl]-N-(3-methoxyphenyl)triazole-4-carboxamide)

• Product Name: 5-amino-1-[(4-fluorophenyl)methyl]-N-(3-methoxyphenyl)triazole-4-carboxamide
• CAS No: 900013-69-6
• MF: C₁₇H₁₆FN₅O₂
• MW: 341.339646339417
• CID: 5306646
• Update Time: 2025-10-25

5-amino-1-[(4-fluorophenyl)methyl]-N-(3-methoxyphenyl)triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[(4-fluorophenyl)methyl]-N-(3-methoxyphenyl)triazole-4-carboxamide

• Inchi： 1S/C17H16FN5O2/c1-25-14-4-2-3-13(9-14)20-17(24)15-16(19)23(22-21-15)10-11-5-7-12(18)8-6-11/h2-9H,10,19H2,1H3,(H,20,24)
• InChI Key： QMBNOSKNGOOUOK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)C(N)=C(C(NC2=CC=CC(OC)=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-amino-1-[(4-fluorophenyl)methyl]-N-(3-methoxyphenyl)triazole-4-carboxamide

Research Briefing on 5-amino-1-[(4-fluorophenyl)methyl]-N-(3-methoxyphenyl)triazole-4-carboxamide (CAS: 900013-69-6)

In recent years, the compound 5-amino-1-[(4-fluorophenyl)methyl]-N-(3-methoxyphenyl)triazole-4-carboxamide (CAS: 900013-69-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The compound, identified by its CAS number 900013-69-6, is a triazole derivative that has been investigated for its role as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The structural features of this compound, including the fluorophenyl and methoxyphenyl groups, contribute to its binding affinity and selectivity towards specific kinase targets.

Recent studies have highlighted the synthetic pathways for 5-amino-1-[(4-fluorophenyl)methyl]-N-(3-methoxyphenyl)triazole-4-carboxamide, with a focus on optimizing yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of the synthetic process. These methodologies not only reduce reaction times but also improve the scalability of production, which is crucial for further preclinical and clinical development.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting specific kinases implicated in tumor growth and metastasis. For instance, research has shown that this compound exhibits potent inhibitory activity against certain tyrosine kinases, leading to reduced proliferation of cancer cells. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated to assess its suitability as a drug candidate.

Despite these promising findings, challenges remain in the development of 5-amino-1-[(4-fluorophenyl)methyl]-N-(3-methoxyphenyl)triazole-4-carboxamide. Issues such as off-target effects and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and optimization of the compound's chemical structure. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound towards clinical trials.

In conclusion, 5-amino-1-[(4-fluorophenyl)methyl]-N-(3-methoxyphenyl)triazole-4-carboxamide represents a promising candidate for therapeutic intervention in kinase-related diseases. Continued research and development efforts are warranted to fully elucidate its mechanism of action and therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in translating chemical discoveries into viable medical solutions.